1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[2-[benzyl-(4-fluorophenyl)sulfonylamino]acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H24FN3O4S/c22-18-6-8-19(9-7-18)30(28,29)25(14-16-4-2-1-3-5-16)15-20(26)24-12-10-17(11-13-24)21(23)27/h1-9,17H,10-15H2,(H2,23,27)
• InChI Key: SWNANWCSAVLWOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H24FN3O4S
• Molecular Weight: 433.5 g/mol

Description

1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide, also known as Boc-Pip-Fs, is a compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. Boc-Pip-Fs is a peptidomimetic compound that mimics the structure and function of peptides, making it a useful tool for studying the biochemical and physiological effects of peptides.

Mechanism of Action

The mechanism of action of 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide is not fully understood. However, it is believed that 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide acts as a peptidomimetic, mimicking the structure and function of peptides. 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide may interact with receptors or enzymes in a similar manner to peptides, leading to similar biochemical and physiological effects.
Biochemical and Physiological Effects:
1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide has been shown to have a variety of biochemical and physiological effects, including inhibition of enzymes, modulation of receptor activity, and induction of cell death. 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide has been shown to inhibit the activity of enzymes such as cathepsin B and D, as well as modulate the activity of receptors such as the dopamine D2 receptor. 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide has also been shown to induce cell death in cancer cells.

Advantages and Limitations for Lab Experiments

1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide has several advantages for use in lab experiments, including its stability, solubility, and ease of synthesis. 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide is also a useful tool for studying the structure and function of peptides, as well as the biochemical and physiological effects of peptides. However, 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide has some limitations, including its cost and the need for specialized equipment and expertise for its synthesis and use.

Future Directions

There are several future directions for the use of 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide in scientific research. One area of interest is the development of 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide derivatives with improved potency and selectivity for specific targets. Another area of interest is the use of 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide in the development of new drugs for the treatment of diseases such as cancer and neurological disorders. Additionally, 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide may be useful in the study of the structure and function of peptides in biological systems.

Synthesis Methods

1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide can be synthesized using a variety of methods, including solid-phase peptide synthesis (SPPS) and solution-phase synthesis. SPPS is a popular method for synthesizing peptides and peptidomimetics due to its efficiency and versatility. In SPPS, the peptide is synthesized on a solid support, with each amino acid residue added sequentially using protected amino acids and coupling agents. 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide can also be synthesized using solution-phase synthesis, which involves the stepwise addition of protected amino acids and coupling agents in solution.

Scientific Research Applications

1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide has been used in a variety of scientific research applications, including drug discovery and development, biochemical and physiological studies, and structural biology. 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide is a useful tool for studying the structure and function of peptides, as well as the biochemical and physiological effects of peptides. 1-{N-benzyl-N-[(4-fluorophenyl)sulfonyl]glycyl}-4-piperidinecarboxamide has also been used in drug discovery and development, as it can be used to identify and optimize lead compounds for drug development.